Ethyl 4-((2-methoxyethyl)amino)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2-methoxyethylamino)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C17H21N3O4/c1-4-24-17(22)16-13(18-9-10-23-3)11-15(21)20(19-16)14-8-6-5-7-12(14)2/h5-8,11,18H,4,9-10H2,1-3H3
• InChI Key: MHAZNYMULMLGHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCCOC)C2=CC=CC=C2C
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol
• CAS No.: 922014-62-8

Description

Ethyl 4-((2-methoxyethyl)amino)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C17H21N3O4 and its molecular weight is 331.372. The purity is usually 95%.
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Biological Activity

Ethyl 4-((2-methoxyethyl)amino)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a complex organic compound classified under pyridazine derivatives. This compound has garnered attention due to its potential biological activities, including anti-inflammatory and anticancer properties. This article aims to explore the biological activity of this compound, drawing on diverse research findings and case studies.

Chemical Structure and Properties

The molecular formula for this compound is C17H21N3O4, with a molecular weight of 331.4 g/mol. The structural characteristics that contribute to its biological activity include:

Property	Value
Molecular Formula	C17H21N3O4
Molecular Weight	331.4 g/mol
CAS Number	922014-62-8

Research indicates that compounds similar to this compound may exert their biological effects through various mechanisms, including:

• Inhibition of Enzymatic Activity : Compounds in this class may inhibit specific enzymes involved in inflammatory pathways.
• Modulation of Signaling Pathways : They can affect signaling pathways related to cell proliferation and apoptosis.
• Interaction with DNA : Some studies suggest that similar compounds can form adducts with DNA, influencing gene expression and cellular responses.

Anticancer Activity

Several studies have investigated the anticancer potential of pyridazine derivatives, including this compound. In vitro studies have shown that these compounds can induce apoptosis in cancer cells and inhibit tumor growth.

Case Study:
A study demonstrated that a related compound significantly inhibited cell proliferation in various cancer cell lines, suggesting a potential mechanism involving the modulation of apoptotic pathways .

Anti-inflammatory Effects

Pyridazine derivatives are also noted for their anti-inflammatory properties. Research indicates that these compounds can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-kB signaling pathways.

Case Study:
In an experimental model of inflammation, a pyridazine derivative was shown to decrease inflammatory markers significantly compared to controls, indicating its potential as an anti-inflammatory agent .

Research Findings

Recent findings highlight the pharmacological potential of this compound:

Study Focus	Findings
Anticancer Activity	Induced apoptosis in cancer cell lines
Anti-inflammatory Properties	Reduced cytokine levels in inflammatory models
Enzymatic Inhibition	Inhibited key enzymes involved in inflammation